Cas no 1903689-64-4 (1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine)

• Product Name: 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine
• CAS No: 1903689-64-4
• MF: C₂₂H₂₃ClN₂O₂S
• MW: 414.948223352432
• CID: 5347094
• Update Time: 2025-06-12

1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-chloronaphthalen-1-yl)sulfonyl)-4-(2,6-dimethylphenyl)piperazine
• 1-(4-chloronaphthalen-1-yl)sulfonyl-4-(2,6-dimethylphenyl)piperazine
• 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine
• Z3070727632

• Inchi： 1S/C22H23ClN2O2S/c1-16-6-5-7-17(2)22(16)24-12-14-25(15-13-24)28(26,27)21-11-10-20(23)18-8-3-4-9-19(18)21/h3-11H,12-15H2,1-2H3
• InChI Key： NWQOEANUXXEBKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=21)S(N1CCN(C2C(C)=CC=CC=2C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 619
• XLogP3: 5.3
• Topological Polar Surface Area: 49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine

Comprehensive Analysis of 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine (CAS No. 1903689-64-4)

In the realm of organic chemistry and pharmaceutical research, 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine (CAS No. 1903689-64-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonyl and piperazine moieties, is a subject of interest for researchers exploring novel small-molecule inhibitors and biologically active compounds. Its molecular architecture, featuring a chloronaphthalene core and a dimethylphenyl group, offers a versatile scaffold for drug discovery and material science applications.

The growing demand for targeted therapeutics and highly selective compounds has propelled research into 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine. Recent studies highlight its potential role in modulating specific enzyme pathways and receptor interactions, making it a candidate for further investigation in neuropharmacology and oncology. Researchers are particularly intrigued by its sulfonamide linkage, which is known to enhance binding affinity and metabolic stability in drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 1903689-64-4 involves multi-step organic reactions, including sulfonylation and N-alkylation processes. The compound's chloronaphthalene moiety contributes to its lipophilicity, while the piperazine ring introduces conformational flexibility, a feature highly valued in medicinal chemistry. These attributes align with current trends in fragment-based drug discovery, where researchers seek to optimize molecular properties for improved bioavailability.

In the context of structure-activity relationship (SAR) studies, 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine serves as a valuable template for designing derivatives with enhanced pharmacokinetic profiles. The 2,6-dimethylphenyl group, in particular, has been linked to improved target selectivity, reducing off-target effects—a critical consideration in modern precision medicine. This aligns with the pharmaceutical industry's shift toward personalized therapeutics and minimizing adverse drug reactions.

The compound's relevance extends to computational chemistry, where molecular docking simulations predict its interactions with various protein targets. Such in silico analyses are increasingly important in hit-to-lead optimization, accelerating the identification of promising candidates for preclinical development. Additionally, the sulfonyl group in CAS No. 1903689-64-4 has been studied for its potential role in hydrogen bonding networks, a key factor in ligand-receptor binding dynamics.

As the scientific community continues to explore heterocyclic compounds with multifunctional pharmacophores, 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine remains a compelling subject for interdisciplinary research. Its structural complexity and tunable properties make it a versatile tool for addressing challenges in drug delivery systems and therapeutic agent design. Future studies may focus on its application in central nervous system (CNS) disorders or as a scaffold for library synthesis in combinatorial chemistry.

From an industrial standpoint, the scalable synthesis of CAS No. 1903689-64-4 presents opportunities for process chemistry optimization, particularly in developing green chemistry approaches to reduce waste and improve yields. The compound's stability under various physiological conditions also makes it suitable for formulation studies, addressing current market needs for stable API intermediates.

In conclusion, 1-[(4-chloronaphthalen-1-yl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine represents a fascinating intersection of chemical innovation and therapeutic potential. Its study contributes to broader conversations about rational drug design, molecular diversity, and the future of small-molecule therapeutics. As research methodologies advance—from cryo-EM to AI-assisted compound screening—this compound's role in scientific discovery is likely to expand, offering new insights into chemical biology and translational medicine.